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Compound of Interest

Compound Name: Ret-IN-14

Cat. No.: B11928071

This document provides immediate and essential safety, handling, and disposal information for
Ret-IN-14, a potent RET inhibitor. The following procedural guidance is intended for
researchers, scientists, and drug development professionals to ensure safe laboratory
practices and operational efficiency.

Safety and Personal Protective Equipment (PPE)

The toxicological properties of Ret-IN-14 have not been thoroughly investigated. Therefore, it is
crucial to handle this compound with the utmost care, assuming it is hazardous. Engineering
controls, such as a chemical fume hood or a biological safety cabinet, should be the primary
means of controlling exposure. Adherence to the following personal protective equipment
(PPE) guidelines is mandatory to minimize risk.

Recommended Personal Protective Equipment (PPE) for Handling Ret-IN-14:
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PPE Category

Item

Specifications and
Rationale

Hand Protection

Double Nitrile Gloves

Wear two pairs of powder-free
nitrile gloves. The outer glove
should be removed
immediately upon
contamination.

Body Protection

Disposable Gown

A disposable, solid-front gown
with tight-fitting cuffs is
required to prevent skin

contact.

Eye Protection

Safety Goggles with Side
Shields

Protects eyes from splashes

and dust.

Face Protection

Face Shield

To be worn in conjunction with
safety goggles, especially
when there is a risk of
splashes of the compound in

solution.

Respiratory Protection

N95 or N100 Respirator

A NIOSH-approved respirator
is necessary when handling
the powdered form of Ret-IN-
14 to prevent inhalation of

airborne particles.

Chemical and Physical Properties

A summary of the known quantitative data for Ret-IN-14 is provided below for easy reference.

Property Value

Chemical Formula C24H23FNsOa4

Molecular Weight 506.49 g/mol

CAS Number 2755843-62-8
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In Vitro Efficacy

Ret-IN-14 is a potent inhibitor of RET kinase and Bruton's tyrosine kinase (BTK).

Target ICs0 (NM)
RET (Wild Type) <0.51
RET (G810R mutant) 9.3

RET (V804M mutant) 13

BTK (Wild Type) 9.2

BTK (C481S mutant) 15

Storage and Stability

Proper storage is critical to maintain the integrity of Ret-IN-14.

Form Storage Condition Stability
Powder -20°C 2 years
In DMSO 4°C 2 weeks
In DMSO -80°C 6 months

Experimental Protocols

The following are detailed methodologies for the preparation of stock solutions and for
conducting a cell-based assay with Ret-IN-14.

Preparation of Ret-IN-14 Stock Solution

Objective: To prepare a high-concentration stock solution of Ret-IN-14 in DMSO for use in in
vitro experiments.

Materials:
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Ret-IN-14 powder
Anhydrous Dimethyl Sulfoxide (DMSO)
Sterile, amber microcentrifuge tubes or vials

Calibrated pipettes and sterile, filtered pipette tips

Procedure:

Perform all steps in a certified chemical fume hood.

Wear the full complement of prescribed PPE (double nitrile gloves, disposable gown, safety
goggles, and a face shield).

Allow the vial of Ret-IN-14 powder to equilibrate to room temperature before opening to
prevent condensation.

Calculate the required volume of DMSO to achieve the desired stock concentration (e.g., 10
mM).

Carefully add the calculated volume of anhydrous DMSO to the vial containing the Ret-IN-14
powder.

Cap the vial securely and vortex gently until the powder is completely dissolved. If
necessary, sonicate briefly in a water bath to aid dissolution.

Aliquot the stock solution into smaller, single-use volumes in sterile, amber microcentrifuge
tubes to avoid repeated freeze-thaw cycles.

Clearly label each aliquot with the compound name, concentration, date, and storage
temperature.

Store the aliquots at -80°C for long-term use or at 4°C for short-term use as per the stability
data.

Cell-Based Assay Workflow
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Objective: To assess the inhibitory effect of Ret-IN-14 on the proliferation of a cancer cell line
expressing a constitutively active form of the RET proto-oncogene.

Workflow Diagram:
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Cell-Based Assay Workflow Diagram
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RET Signaling Pathway

Ret-IN-14 exerts its therapeutic effect by inhibiting the rearranged during transfection (RET)
receptor tyrosine kinase. Constitutive activation of the RET signaling pathway, through
mutations or gene fusions, is a known driver of various cancers. Inhibition of RET blocks
downstream signaling cascades that promote cell proliferation and survival.

Simplified RET Signaling Pathway:

Simplified RET Signaling Pathway and Point of Inhibition
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RET Signaling Pathway Inhibition by Ret-IN-14

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b11928071?utm_src=pdf-body
https://www.benchchem.com/product/b11928071?utm_src=pdf-body-img
https://www.benchchem.com/product/b11928071?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11928071?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Disposal Plan

All waste materials contaminated with Ret-IN-14 must be treated as hazardous waste.
Operational Plan for Disposal:
e Solid Waste:

o Contaminated PPE (gloves, gowns, etc.), plasticware (pipette tips, tubes), and any
absorbent material used for spill cleanup should be collected in a dedicated, clearly
labeled hazardous waste container.

o Do not dispose of solid waste containing Ret-IN-14 in regular laboratory trash.
e Liquid Waste:

o Aqueous solutions containing Ret-IN-14 should be collected in a designated, sealed, and
clearly labeled hazardous waste container.

o Do not pour any liquid waste containing this compound down the drain.
» Final Disposal:

o All hazardous waste must be disposed of through a licensed hazardous material disposal
company. Ensure compliance with all federal, state, and local regulations for hazardous
waste disposal.

« To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Ret-IN-14]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1192807 1#personal-protective-equipment-for-
handling-ret-in-14]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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